Cas no 2034245-50-4 (3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide)

• Product Name: 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide
• CAS No: 2034245-50-4
• MF: C₂₄H₂₉N₅O₂
• MW: 419.51936507225
• CID: 5348298
• Update Time: 2025-05-24

3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl)-N-((6-morpholinopyridin-3-yl)methyl)propanamide
• 3-[4-(3,5-dimethylpyrazol-1-yl)phenyl]-N-[(6-morpholin-4-ylpyridin-3-yl)methyl]propanamide
• 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide

• Inchi： 1S/C24H29N5O2/c1-18-15-19(2)29(27-18)22-7-3-20(4-8-22)6-10-24(30)26-17-21-5-9-23(25-16-21)28-11-13-31-14-12-28/h3-5,7-9,15-16H,6,10-14,17H2,1-2H3,(H,26,30)
• InChI Key： WMPPQZQHKFBJQX-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=CC(=CN=2)CNC(CCC2C=CC(=CC=2)N2C(C)=CC(C)=N2)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 562
• XLogP3: 2.7
• Topological Polar Surface Area: 72.3

Additional information on 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide

Comprehensive Analysis of 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide (CAS No. 2034245-50-4)

The compound 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide, identified by CAS No. 2034245-50-4, represents a sophisticated small molecule with significant potential in medicinal chemistry and drug discovery. Its intricate structure combines a 3,5-dimethyl-1H-pyrazole moiety linked to a phenyl ring, further connected to a propanamide backbone and a morpholine-substituted pyridine group. This unique architecture positions it as a promising candidate for targeting protein-protein interactions and kinase inhibition, areas of high interest in contemporary pharmaceutical research.

In recent years, the demand for heterocyclic compounds like 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide has surged due to their versatility in modulating biological pathways. Researchers frequently search for "pyrazole derivatives in drug design" or "morpholine-containing bioactive molecules," reflecting the growing emphasis on these structural motifs. The presence of both pyrazole and morpholine rings in this compound suggests potential applications in inflammation and oncology, aligning with trending topics such as "targeted cancer therapies" and "small molecule immunomodulators."

The propanamide linker in CAS No. 2034245-50-4 enhances its metabolic stability, a critical factor addressed in queries like "improving drug half-life with amide bonds." Computational studies highlight its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties, particularly its moderate lipophilicity (predicted LogP ≈ 2.8) and blood-brain barrier permeability—attributes often explored in searches for "CNS-active small molecules." These features make it a valuable scaffold for neuropharmacology applications, including neurodegenerative disease research.

Synthetic accessibility is another key advantage of 3-[4-(3,5-dimethyl-1H-pyrazol-1-yl)phenyl]-N-{[6-(morpholin-4-yl)pyridin-3-yl]methyl}propanamide. The pyrazole formation via 1,3-diketone condensation and subsequent Buchwald-Hartwig amination for morpholine installation are well-documented in literature, addressing common search terms like "efficient pyrazole synthesis" and "Pd-catalyzed C-N coupling." Recent patent analyses reveal structural analogs appearing in filings related to JAK/STAT signaling inhibitors, connecting this compound to cutting-edge investigations in autoimmune disease treatment.

From a structure-activity relationship (SAR) perspective, the 3,5-dimethyl substitution on the pyrazole ring is noteworthy. This feature appears in searches for "sterically hindered heterocycles" and correlates with enhanced target selectivity—a hot topic in "reducing drug off-target effects." Meanwhile, the morpholinopyridine segment satisfies frequent queries about "hydrogen bond acceptor motifs," as this group often improves solubility and protein binding affinity.

In conclusion, CAS No. 2034245-50-4 exemplifies modern medicinal chemistry's convergence of rational design and diverse bioactivity. Its structural complexity answers multiple search intents, from "pyrazole-based kinase inhibitors" to "morpholine as a privileged structure." As research progresses, this compound may emerge as a key player in developing next-generation therapeutics for complex diseases, particularly where multi-target modulation is advantageous.